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Compound of Interest

Compound Name: Eisenfumarat

Cat. No.: B056393 Get Quote

Technisches Support-Center: Permanganat-
Titration von Eisen
Dieses Support-Center bietet Forschern, Wissenschaftlern und Fachleuten aus der

Arzneimittelentwicklung Hilfestellung bei der Interferenz von Fumarat-Ionen während der

Permanganat-Titration von Eisen.

Häufig gestellte Fragen (FAQs)
F1: Warum stören Fumarat-Ionen die Permanganat-Titration von Eisen(II)-Ionen?

A1: Fumarat-Ionen stören die Titration, da sie selbst durch Kaliumpermanganat (KMnO₄), das

als Titriermittel verwendet wird, oxidiert werden können.[1] Kaliumpermanganat ist ein starkes

Oxidationsmittel und reagiert nicht nur mit den Eisen(II)-Ionen (Fe²⁺), sondern auch mit der

Kohlenstoff-Kohlenstoff-Doppelbindung in den Fumarat-Ionen (⁻OOC-CH=CH-COO⁻).[2] Diese

Nebenreaktion führt zu einem übermäßigen Verbrauch von Kaliumpermanganat, was

wiederum einen fälschlicherweise zu hohen berechneten Gehalt an Eisen in der Probe zur

Folge hat.[1]

F2: Wie äußert sich die Interferenz während der Titration?

A2: Die Interferenz äußert sich durch einen höheren Verbrauch an Kaliumpermanganat-

Lösung, um den Endpunkt der Titration zu erreichen, der durch eine bleibende rosa oder
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violette Färbung angezeigt wird. Dies liegt daran, dass das Permanganat sowohl die Eisen(II)-

Ionen zu Eisen(III)-Ionen oxidiert als auch die Fumarat-Ionen angreift.

F3: Wäre das Ergebnis für den Eisengehalt zu hoch oder zu niedrig?

A3: Das Ergebnis für den Eisengehalt wäre zu hoch.[1] Da das Permanganat nicht nur mit dem

Eisen, sondern auch mit dem Fumarat reagiert, wird mehr Titriermittel verbraucht als

stöchiometrisch für die alleinige Oxidation des Eisens erforderlich wäre. Dies führt bei der

Berechnung zu einem überschätzten Eisengehalt.

F4: Gibt es eine Möglichkeit, die Fumarat-Ionen vor der Titration zu maskieren?

A4: In der wissenschaftlichen Literatur gibt es keine etablierten und einfachen

Maskierungsmittel, die spezifisch Fumarat-Ionen während einer Redox-Titration blockieren,

ohne die Eisen-Analyse zu beeinträchtigen. Maskierungsmittel werden typischerweise in der

Komplexometrie eingesetzt, um störende Metallionen zu binden.[3][4][5] Die Oxidation der

organischen Doppelbindung im Fumarat lässt sich durch solche Agentien nicht verhindern.

Leitfäden zur Fehlerbehebung
Problem 1: Der Verbrauch an KMnO₄-Lösung ist unerwartet hoch und die Ergebnisse für den

Eisengehalt sind nicht reproduzierbar.

Mögliche Ursache: Gleichzeitige Oxidation von Fumarat-Ionen neben den Eisen(II)-Ionen.

Lösungsvorschlag:

Überprüfung der Methode: Die direkte Titration von Eisen(II) mit Kaliumpermanganat ist in

Anwesenheit von oxidierbaren organischen Substanzen wie Fumarat nicht geeignet.

Methodenwechsel: Ziehen Sie alternative Analysemethoden in Betracht, die nicht durch

die Anwesenheit von Fumarat gestört werden. Empfohlene Alternativen sind:

Cerimetrie: Titration mit einer Cersulfat-Lösung. Cersulfat ist ebenfalls ein starkes

Oxidationsmittel, kann aber unter bestimmten Bedingungen eine höhere Selektivität

aufweisen. In der offiziellen Analytik von Eisen(II)-fumarat wird diese Methode

eingesetzt.
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Komplexometrische Titration mit EDTA: Bei dieser Methode wird der Eisengehalt durch

die Bildung eines stabilen Komplexes mit Ethylendiamintetraessigsäure (EDTA)

bestimmt. Dies erfordert die vorherige Oxidation von Fe(II) zu Fe(III).

Spektrophotometrische Methoden: Die quantitative Bestimmung von Eisen kann sehr

genau mittels UV/Vis-Spektrophotometrie erfolgen, beispielsweise nach der

Komplexierung mit 1,10-Phenanthrolin.

Problem 2: Der Endpunkt der Titration ist schwer zu erkennen und die Färbung ist nicht stabil.

Mögliche Ursache: Die Reaktionsprodukte aus der Oxidation des Fumarats können die

Lösung verfärben oder die Bildung von Mangan(IV)-oxid (Braunstein) kann auftreten, was

den Farbumschlag am Endpunkt undeutlich macht. Eine unzureichende Säurekonzentration

kann ebenfalls zur Bildung von Braunstein führen.[6]

Lösungsvorschlag:

Säurekonzentration sicherstellen: Überprüfen Sie, ob die Lösung ausreichend angesäuert

ist (üblicherweise mit Schwefelsäure), um die Bildung von Braunstein zu unterdrücken.[6]

[7]

Temperaturkontrolle: Führen Sie die Titration bei Raumtemperatur durch. Eine Erhöhung

der Temperatur beschleunigt zwar die Reaktion zwischen Permanganat und Eisen, aber

auch die unerwünschte Nebenreaktion mit Fumarat.

Alternative Methode wählen: Aufgrund der unvermeidlichen Nebenreaktion ist ein Wechsel

der Analysemethode (siehe Problem 1) die zuverlässigste Lösung, um einen klaren und

stabilen Endpunkt zu erhalten.

Quantitative Datenzusammenfassung
Die direkte Titration von Eisen in Eisen(II)-fumarat-Tabletten mit Kaliumpermanganat führt zu

Ergebnissen, die von den deklarierten Werten abweichen können. Die folgende Tabelle zeigt

beispielhafte Ergebnisse aus einer Studie, die den Eisengehalt in kommerziellen

pharmazeutischen Tabletten mittels Permanganat-Titration bestimmt hat.
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Markenname des
Medikaments

Deklarierter
Eisengehalt (mg/g)

Experimentell
bestimmter
Eisengehalt (mg/g)

Abweichung (%)

Chemiron 150 144 ± 4,61 -4,0 %

Astyfer 80 74,6 ± 5,69 -6,8 %

Ferrobin plus 300 246 ± 2,36 -18,0 %

Emivite super 100 102 ± 3,64 +2,0 %

Maxiron 250 265 ± 1,73 +6,0 %

Tabelle basierend auf

Daten aus:

Determination of Iron

in Some Selected Iron

Containing Tablets

Using Redox Titration.

[8][9]

Anmerkung: Die Abweichungen können sowohl auf die Interferenz durch Fumarat als auch auf

andere Hilfsstoffe in den Tabletten sowie auf die Herstellungsgenauigkeit zurückzuführen sein.

Die Tendenz zu zu hohen Werten (wie bei Maxiron) ist bei dieser Methode jedoch zu erwarten.

Experimentelle Protokolle
Standardprotokoll: Permanganat-Titration von Eisen(II) (ohne Fumarat-Interferenz)

Dieses Protokoll ist für die Bestimmung von Eisen(II) in Proben vorgesehen, die keine

oxidierbaren organischen Substanzen wie Fumarat enthalten.

Probenvorbereitung: Eine genau abgewogene Menge der eisenhaltigen Probe wird in einem

Erlenmeyerkolben in destilliertem Wasser gelöst.

Ansäuern: Zur Probelösung werden ca. 10-20 ml verdünnte Schwefelsäure (z.B. 1 M H₂SO₄)

hinzugefügt, um einen sauren pH-Wert sicherzustellen.[6][7][10]
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Titration: Die Lösung wird mit einer standardisierten Kaliumpermanganat-Lösung (z.B. 0,02

M KMnO₄) aus einer Bürette titriert, bis die erste bleibende, schwach rosa Färbung in der

gesamten Lösung sichtbar ist.[7][10]

Berechnung: Der Eisengehalt wird basierend auf dem Verbrauch der KMnO₄-Lösung und der

Stöchiometrie der Redoxreaktion berechnet.

Reaktionsgleichung: MnO₄⁻ + 5 Fe²⁺ + 8 H⁺ → Mn²⁺ + 5 Fe³⁺ + 4 H₂O[7][10]

Visualisierungen
Logisches Diagramm der Interferenz

Das folgende Diagramm veranschaulicht die logische Beziehung bei der Titration in

Anwesenheit von Fumarat, die zu fehlerhaften Ergebnissen führt.

KMnO₄-Lösung
(Titriermittel)

Gewünschte Reaktion:
Oxidation von Fe²⁺ zu Fe³⁺

Störreaktion:
Oxidation von Fumarat

Probe enthält
Fe²⁺ und Fumarat-Ionen

Gesamtverbrauch
an KMnO₄

Berechneter Fe-Gehalt

Ergebnis ist
zu hoch
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Click to download full resolution via product page

Abbildung 1: Logisches Flussdiagramm der Interferenz durch Fumarat.

Experimenteller Workflow: Empfohlener alternativer Ansatz

Dieses Diagramm zeigt den empfohlenen Arbeitsablauf zur Vermeidung der Fumarat-

Interferenz durch Auswahl einer geeigneten alternativen Methode.
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Abbildung 2: Empfohlener Workflow zur Analyse von Eisen in Gegenwart von Fumarat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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